Cas no 1261448-65-0 (3-(2,3-Difluorophenyl)-6-fluoropicolinic acid)

• Product Name: 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid
• CAS No: 1261448-65-0
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• CID: 4924802
• Update Time: 2025-10-28

3-(2,3-Difluorophenyl)-6-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid

• Inchi： 1S/C12H6F3NO2/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)16-11(7)12(17)18/h1-5H,(H,17,18)
• InChI Key： YPOGMAKBHFGABB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=C(N=C1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid

Introduction to 3-(2,3-Difluorophenyl)-6-fluoropicolinic Acid (CAS No. 1261448-65-0)

3-(2,3-Difluorophenyl)-6-fluoropicolinic acid, identified by the chemical abstracts service number 1261448-65-0, is a fluorinated derivative of picolinic acid. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of two fluorine atoms at the 2,3-difluorophenyl moiety and another fluorine substituent at the picolinic acid core introduces a high degree of electronic and steric modulation, which can significantly influence its interaction with biological targets.

The synthesis of 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid involves multi-step organic transformations, typically starting from commercially available fluorinated aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve the desired regioselectivity and yield. The introduction of fluorine atoms not only enhances the metabolic stability of the molecule but also modulates its pharmacokinetic properties, making it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid has been investigated for its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The electron-withdrawing nature of the fluorine substituents increases the electrophilicity of the aromatic ring, facilitating interactions with nucleophilic biological targets such as enzymes and receptors.

One of the most compelling aspects of 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid is its structural similarity to known bioactive compounds. This similarity allows for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates. Researchers have utilized computational modeling and high-throughput screening to identify derivatives of this compound that exhibit enhanced potency and selectivity. These studies have revealed that subtle modifications in the fluorinated aromatic ring can dramatically alter the biological profile of the molecule.

The pharmacological evaluation of 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid has demonstrated promising results in preclinical models. In particular, its ability to inhibit certain enzymes involved in inflammatory pathways has made it a candidate for treating chronic inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit antitumor activity by interfering with key signaling pathways in cancer cells. These findings have prompted further investigation into its mechanisms of action and potential therapeutic applications.

From a chemical biology perspective, 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid serves as an excellent tool for studying the role of fluorine in drug design. The unique electronic properties of fluorine atoms can be exploited to fine-tune the binding affinity and selectivity of drug candidates. This has led to innovative approaches in medicinal chemistry where fluorine is used to enhance molecular recognition events at the target site. The growing body of literature on fluorinated compounds underscores their importance in modern drug discovery.

The industrial significance of 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid cannot be overstated. Its synthesis represents a benchmark for complex fluorinated heterocycle production, showcasing the capabilities of modern organic synthesis techniques. As demand for specialized intermediates in pharmaceutical manufacturing continues to rise, compounds like this one are becoming increasingly valuable assets for drug development companies. The scalability and reproducibility of its synthesis are critical factors that contribute to its industrial relevance.

Looking ahead, the future research directions involving 3-(2,3-Difluorophenyl)-6-fluoropicolinic acid are multifaceted. Advances in synthetic methodologies will continue to expand the library of derivatives that can be explored computationally and experimentally. Additionally, interdisciplinary approaches combining computational chemistry with experimental biology will provide deeper insights into its mechanisms of action. These efforts are likely to uncover novel therapeutic applications and refine our understanding of how structural modifications influence biological activity.

In conclusion,3-(2,3-Difluorophenyl)-6-fluoropicolinic acid (CAS No. 1261448-65-0) is a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of fluorinated aromatic moieties and picolinic acid core makes it a versatile scaffold for exploring new therapeutic modalities. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing our understanding of fluorinated heterocycles and their applications in medicine.